Cas no 866049-99-2 (5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol)

• Product Name: 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol
• CAS No: 866049-99-2
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 6783120
• PubChem ID: 1481808
• Update Time: 2025-06-20

5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 866049-99-2
• 5-(methoxymethyl)-3-pyridin-2-yl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• 5-(methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol
• 6T-0921
• AKOS005099579
• 5-(methoxymethyl)-3-(pyridin-2-yl)pyrazolo[1,5-a]pyrimidin-7-ol
• 5-(Methoxymethyl)-3-(pyridin-2-yl)pyrazolo[1,5-a]pyrimidin-7(1H)-one
• 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol

• Inchi： 1S/C13H12N4O2/c1-19-8-9-6-12(18)17-13(16-9)10(7-15-17)11-4-2-3-5-14-11/h2-7,15H,8H2,1H3
• InChI Key： KDDLLQRBPOHUMG-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(N2C(C(C3C=CC=CN=3)=CN2)=N1)=O

Computed Properties

• Exact Mass: 256.09602564g/mol
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol

Introduction to 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 866049-99-2)

5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, which is a well-documented motif in medicinal chemistry, known for its role in various pharmacological applications. The presence of a methoxymethyl group and a 2-pyridinyl substituent further enhances its molecular complexity and functionality, making it a promising candidate for further investigation.

The chemical structure of 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 866049-99-2) consists of a fused ring system comprising a pyrazole ring connected to a pyrimidine ring. The methoxymethyl group at the 5-position and the 2-pyridinyl group at the 3-position contribute to the compound's ability to interact with biological targets in diverse ways. These structural features are critical in determining its pharmacokinetic and pharmacodynamic properties, which are essential for evaluating its suitability as a therapeutic agent.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The pyrazolo[1,5-a]pyrimidine scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in the treatment of cancers, inflammatory diseases, and infectious disorders. The compound 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol is no exception and has been explored for its potential role in these areas.

One of the most compelling aspects of this compound is its interaction with enzymes and receptors involved in critical biological processes. The methoxymethyl group can serve as a point of attachment for other functional groups, allowing for further derivatization and optimization of its biological activity. Similarly, the 2-pyridinyl substituent can engage with specific binding sites on biological targets, enhancing the compound's affinity and efficacy. These interactions are key to understanding how this compound may function within biological systems.

Recent studies have begun to uncover the potential of 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol in modulating pathways associated with disease progression. For example, research has suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes that are overexpressed in cancer cells. By targeting these enzymes, the compound could potentially disrupt signaling pathways that contribute to tumor growth and survival. Additionally, its ability to interact with receptors involved in inflammation may make it a valuable candidate for treating inflammatory diseases.

The synthesis of 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxymethyl group and the 2-pyridinyl substituent necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for both research and potential industrial applications.

In terms of pharmacological evaluation, 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol has been subjected to various assays to assess its biological activity. Preliminary results indicate that it may possess significant inhibitory properties against certain enzymes and receptors. However, further studies are needed to fully elucidate its mechanism of action and to determine its safety profile. These investigations will be essential for guiding future development efforts and for identifying potential therapeutic applications.

The potential applications of this compound extend beyond oncology and inflammation management. Its unique structural features make it a versatile scaffold that can be modified to target other diseases or conditions. For instance, modifications at the methoxymethyl or 2-pyridinyl positions could alter its pharmacological properties, allowing it to interact with different biological targets. This flexibility is a key advantage in drug discovery and development.

As research continues to advance our understanding of complex biological systems, compounds like 5-(Methoxymethyl)-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-ol will play an increasingly important role in therapeutic interventions. Their ability to modulate critical biological pathways makes them valuable tools for both basic research and drug development. With ongoing investigations into their mechanisms of action and potential applications, these compounds hold promise for addressing some of the most challenging medical conditions.